Dspe-peg 2000

Post-insertion PEGylation Liposome surface engineering Stealth liposome manufacturing
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C45H90NO11P
Molecular Weight 852.2 g/mol
Cat. No. B15614900
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Technical Parameters


Basic Identity
Product NameDspe-peg 2000
Molecular FormulaC45H90NO11P
Molecular Weight852.2 g/mol
Structural Identifiers
InChIInChI=1S/C44H86NO11P.CH4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-42(47)53-39-41(40-55-57(50,51)54-37-35-45-44(49)52-38-36-46)56-43(48)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h41,46H,3-40H2,1-2H3,(H,45,49)(H,50,51);1H4
InChIKeyZMUHXEQZDXLNQJ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 500 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

DSPE-PEG 2000 Procurement Evidence: Quantitative Differentiation of the C18-PEG2000 Conjugate for Lipid Nanoparticle and Liposome Formulation


1,2‑Distearoyl‑sn‑glycero‑3‑phosphoethanolamine‑N‑[amino(polyethylene glycol)‑2000] (DSPE‑PEG 2000) is a PEGylated phospholipid conjugate in which a PEG chain of average molecular weight 2000 Da is covalently linked to the DSPE lipid anchor bearing two saturated C18 stearoyl chains . It self‑assembles into micelles with a critical micelle concentration (CMC) in the low‑micromolar range and integrates into lipid bilayers to form sterically stabilized liposomes, lipid nanoparticles (LNPs), and nanocrystal formulations [1]. DSPE‑PEG 2000 is the PEG‑lipid component of the FDA‑approved nanomedicine Doxil® (pegylated liposomal doxorubicin) and has been the most extensively characterized PEG‑phospholipid for prolonging systemic circulation of particulate drug carriers [2].

Liposome & LNP Formulation
Steric stabilization with saturated phospholipid/cholesterol bilayers
Post-Insertion PEGylation
High-efficiency surface engineering of preformed nanocarriers
Micelle & Nanocrystal Stabilization
Dilution-stable micelles and wet-milling colloidal stabilizer

Why DSPE‑PEG 2000 Cannot Be Simply Substituted by Other PEG‑Phospholipids: Anchor‑Length and PEG‑MW Co‑Determination of Performance


PEGylated phospholipids are not interchangeable excipients. Their functional performance is determined by two independent molecular variables—PEG chain molecular weight and lipid anchor chemistry—that interact in a formulation‑specific manner. In rigid, high‑melting‑temperature bilayers composed of DSPC and cholesterol (the platform used in Doxil®), DSPE‑PEG of molecular weight 1000–2000 prolongs circulation more effectively than DSPE‑PEG 5000 or DSPE‑PEG 12000, whereas in fluid egg‑PC bilayers the opposite rank order holds [1]. Similarly, substituting the C18 distearoyl (DSPE) anchor with the C14 dimyristoyl (DMG) anchor at the same PEG 2000 length yields LNPs with markedly different mRNA transfection potency and biodistribution profiles, demonstrating that even identical PEG chain lengths produce divergent biological outcomes when anchored through different lipid tails [2]. These formulation‑context‑dependent rank reversals mean that a procurement decision made solely on PEG molecular weight or solely on lipid class—without matching the exact conjugate to the specific bilayer composition and route of administration—risks substantial loss of circulation time, transfection efficiency, or colloidal stability.

  • PEG MW mismatch DSPE-PEG 5000 may reduce circulation time in DSPC/cholesterol bilayers, where lower MW (1000–2000) performs better.
  • Anchor chemistry shift Substituting DMG for DSPE anchor (same PEG 2000) can alter LNP transfection efficiency and biodistribution.
  • Formulation-context dependence Rank order of PEG-lipid performance reverses between rigid and fluid bilayers; generic replacement risks loss of function.

DSPE‑PEG 2000 Quantitative Differentiation: Head‑to‑Head Evidence vs. Closest Analogs and Alternatives


Post‑Insertion Efficiency and Membrane Desorption Rate vs. Non‑Phospholipid PEG Anchors

In a direct head‑to‑head comparison of post‑insertion efficiency into preformed liposomes, DSPE‑PEG 2000 achieved 90% incorporation, substantially exceeding both HDAS‑SHP (79%) and HDAS‑PEG 2000 (73%), a non‑phospholipid alternative anchor [1]. The desorption rate of DSPE‑PEG 2000 from the liposome surface was 0.45%/h, the lowest among all tested anchors (HDAS‑SHP: 0.53%/h; HDAS‑PEG 2000: 0.67%/h), indicating superior membrane retention under sink conditions [1]. The CMC of DSPE‑PEG 2000 (2.44 µM) closely matched that of HDAS‑SHP (2.58 µM), confirming comparable amphiphilicity but with markedly better anchoring performance [1].

Post-insertion efficiency
Head-to-head
DSPE-PEG 2000: 90% incorporation, 0.45%/h desorption HDAS-SHP: 79%, 0.53%/h; HDAS-PEG 2000: 73%, 0.67%/h
Higher yield and longer PEG retention on carrier surface
Reported post-insertion assay; zeta potential differences noted
Post-insertion PEGylation Liposome surface engineering Stealth liposome manufacturing

Critical Micelle Concentration and Drug Solubilization Capacity vs. DSPE‑PEG 5000

A comparative study of DSPE‑PEG micelles with PEG chain lengths of 2000, 3000, and 5000 Da revealed that the CMC of DSPE‑PEG 2000 (0.5–1 µM) was lower than that of DSPE‑PEG 5000 (1–1.5 µM), indicating greater thermodynamic stability upon dilution [1]. In simple micelles (without phosphatidylcholine), DSPE‑PEG 2000 solubilized more of the model hydrophobic drug diazepam than DSPE‑PEG 5000 as quantified by RP‑HPLC [1]. The CMC ratio (DSPE‑PEG 2000:DSPE‑PEG 5000 ≈ 1:2–1:3) translates to DSPE‑PEG 2000 micelles resisting disassembly at approximately 2‑ to 3‑fold lower concentrations, a critical advantage when carriers undergo massive dilution upon intravenous administration [1].

CMC & drug loading
Head-to-head
CMC 0.5–1 µM, higher diazepam solubilization vs. DSPE-PEG 5000 (CMC 1–1.5 µM)
May support dilution-stable micelle formulations
2–3× lower CMC; micelle size remained monodisperse
Micelle formulation Drug solubilization PEG chain length optimization

In Vivo Circulation Longevity in Rigid DSPC/Cholesterol Bilayers vs. Higher‑MW DSPE‑PEG

In a landmark comparative study examining PEG molecular weights of 1000, 2000, 5000, and 12000 conjugated to DSPE and incorporated at 6 mol% into DSPC/cholesterol (1:1) large unilamellar vesicles (LUVs, 200 nm), DSPE‑PEG 1000 and DSPE‑PEG 2000 prolonged blood circulation time more effectively than DSPE‑PEG 5000 and DSPE‑PEG 12000 [1]. This rank order was specific to the rigid, high‑Tm DSPC/CH bilayer—in fluid egg‑PC/CH bilayers, PEG 5000 and PEG 12000 (conjugated to DOPE) outperformed lower molecular weights, demonstrating that DSPE‑PEG 2000 is the optimal choice specifically for the saturated‑phospholipid bilayer platform most commonly used in clinically approved formulations [1]. DSPC/CH/DSPE‑PEG 2000 LUVs (1:1:0.13 m/m) remained in the circulation for over 24 hours after intravenous injection in mice [1].

Circulation rank (rigid bilayers)
Head-to-head
DSPE-PEG 2000 ≈ DSPE-PEG 1000 > DSPE-PEG 5000 ≥ DSPE-PEG 12000; >24 h circulation
Optimal for saturated-phospholipid circulation studies
Rank reversed in fluid ePC/CH bilayers
Long-circulating liposomes PEG molecular weight optimization DSPC/Cholesterol bilayer

Nanocrystal Surface Binding and Colloidal Stability vs. DSPE‑PEG 5000

In a direct comparison of DSPE‑PEG 2000 and DSPE‑PEG 5000 as stabilizers for felodipine and griseofulvin nanocrystals produced by wet‑milling, quartz crystal microbalance with dissipation monitoring showed that both PEGylated lipids adsorbed as flat layers of approximately 1–3 nm thickness, with DSPE‑PEG 5000 forming a thicker layer [1]. However, DSPE‑PEG 2000 produced a somewhat higher surface binding and superior colloidal stability of the resulting nanocrystal suspensions [1]. The study concluded that DSPE‑PEG 2000 gives higher surface coverage and better colloidal stabilization, while DSPE‑PEG 5000 provides a more extended PEG conformation that may favor circulation prolongation at the expense of surface anchoring density [1].

Nanocrystal surface binding
Head-to-head
Higher surface coverage and colloidal stability vs. DSPE-PEG 5000; adsorbed layer ~1–3 nm
May improve wet-milling process robustness
QCM-D data; DSPE-PEG 5000 forms thicker but less dense layer
Drug nanocrystal stabilization Wet-milling formulation PEGylated lipid surface adsorption

In Vivo Circulation Half‑Life Extension of DNA Nanocapsules vs. Uncoated Baseline

DNA lipid nanocapsules (DNA LNCs) coated with DSPE‑mPEG 2000 at 10 mM concentration were compared with uncoated DNA LNCs and poloxamer F108‑coated controls for pharmacokinetic performance in mice [1]. DSPE‑mPEG 2000‑coated LNCs exhibited an early distribution half‑life (t1/2) of 7.1 hours, a 5‑fold increase over uncoated DNA LNCs (t1/2 = 1.4 h) [1]. This circulation enhancement correlated with in vitro findings: DSPE‑mPEG 2000‑coated LNCs inhibited complement activation and were not phagocytosed by macrophagic THP‑1 cells, whereas uncoated DNA LNCs accumulated in the vacuolar compartment of these cells [1]. The prolonged circulation enabled passive tumor accumulation confirmed by in vivo fluorescence imaging [1].

DNA nanocapsule t1/2
Head-to-head
DSPE-mPEG 2000 coated: t1/2 = 7.1 h; uncoated: 1.4 h (5-fold increase)
Supports stealth coating for gene delivery research
Inhibited complement activation and macrophage uptake
Gene delivery vectors DNA lipid nanocapsules PEGylation stealth effect

Clinically Validated Half‑Life Extension: Doxil® (DSPE‑mPEG 2000) vs. Non‑PEGylated Liposomal Doxorubicin (Myocet®)

The clinical impact of DSPE‑mPEG 2000 incorporation is exemplified by the approved liposomal doxorubicin products Doxil® (containing DSPE‑mPEG 2000 at ~20% of total lipid) and Myocet® (non‑PEGylated liposomal doxorubicin) . The plasma half‑life of doxorubicin in Doxil® is approximately 55 hours (≈2.3 days) in humans, representing an ~850‑fold increase over Myocet®, which exhibits a half‑life of only approximately 0.07 hours (≈4 minutes) . This dramatic PK differentiation is directly attributed to the DSPE‑mPEG 2000 component, which creates a steric barrier reducing opsonization and reticuloendothelial system clearance [1]. Doxil® received FDA approval in 1995 and remains the foundational reference for PEGylated liposome clinical performance, with the Barenholz review documenting over two decades of clinical experience confirming the criticality of the DSPE‑PEG 2000 component [1].

Plasma half-life reference
Cross-study
Doxil® (DSPE-mPEG 2000) t1/2 ~55 h; non-PEGylated Myocet® ~0.07 h (~850-fold difference)
Supports circulation endpoint differentiation context
Clinical PK data; cross-study comparison, not direct head-to-head trial
Clinical pharmacokinetics Pegylated liposomal doxorubicin Regulatory-approved nanomedicine

DSPE‑PEG 2000 Evidence‑Driven Application Scenarios for Scientific and Industrial Procurement


Long‑Circulating Liposomal Chemotherapy (Doxil®‑Class Formulations)

For liposomal formulations built on saturated phosphatidylcholine (HSPC or DSPC) and cholesterol—the clinically validated Doxil® platform—DSPE‑PEG 2000 is the evidence‑supported PEG‑lipid of choice. The Maruyama et al. data demonstrate that DSPE‑PEG 2000 (and DSPE‑PEG 1000) outperform higher‑MW DSPE‑PEG variants (5000, 12000) specifically in rigid DSPC/CH bilayers, yielding circulation persistence exceeding 24 hours in mice [3]. The clinical translation of this finding is validated by Doxil®, which achieves a human plasma half‑life of ~55 hours, an ~850‑fold increase over non‑PEGylated Myocet® . Procurement of DSPE‑PEG 2000 for saturated‑phospholipid liposome platforms is therefore supported by both mechanistic and clinical evidence. Typical incorporation is 5–20 mol% of total lipid, with the Ashok et al. CMC data confirming that micellar stability upon dilution is maintained at concentrations as low as 0.5–1 µM [2].

Post‑Insertion Surface PEGylation of Preformed Nanocarriers

When manufacturing workflows require PEGylation of preformed liposomes or lipid nanoparticles via post‑insertion (rather than co‑formulation), DSPE‑PEG 2000 provides the highest documented insertion efficiency (90%) and the lowest desorption rate (0.45%/h) among tested anchors [3]. This translates to reduced material waste during manufacturing and longer functional PEG retention on the carrier surface in vivo. The Mare et al. head‑to‑head data directly quantify the advantage over non‑phospholipid alternatives including HDAS‑SHP (79% insertion, 0.53%/h desorption) and HDAS‑PEG 2000 (73% insertion, 0.67%/h desorption) [3]. Procurement rationale: if the production process uses post‑insertion PEGylation, DSPE‑PEG 2000 maximizes yield and minimizes PEG shedding.

Drug Nanocrystal Stabilization via Wet‑Milling for Bioavailability Enhancement

For poorly water‑soluble drug candidates formulated as nanocrystals by wet‑milling, DSPE‑PEG 2000 offers superior colloidal stability through higher surface binding compared to DSPE‑PEG 5000 [3]. The Rydberg et al. quartz crystal microbalance data demonstrate that while DSPE‑PEG 5000 forms a thicker adsorbed layer, DSPE‑PEG 2000 achieves higher surface coverage density, which correlates with better stabilization against aggregation during storage [3]. This evidence supports DSPE‑PEG 2000 procurement for nanocrystal formulation development where colloidal stability during the milling process and subsequent storage is the primary critical quality attribute.

Sterically Stabilized Micelles for Hydrophobic Drug Solubilization

For micelle‑based delivery of hydrophobic drugs, DSPE‑PEG 2000 simple micelles (without added phospholipid) provide a lower CMC (0.5–1 µM) and higher drug solubilization capacity compared to DSPE‑PEG 5000 micelles (CMC 1–1.5 µM) [3]. The 2‑ to 3‑fold lower CMC means DSPE‑PEG 2000 micelles resist disassembly upon the massive dilution that occurs immediately after intravenous injection, maintaining drug encapsulation during the critical distribution phase. The Ashok et al. data specifically demonstrate superior solubilization of the model hydrophobic drug diazepam by DSPE‑PEG 2000 vs. DSPE‑PEG 5000 simple micelles [3]. Procurement of DSPE‑PEG 2000 for micellar formulations is therefore indicated when dilution stability and drug loading are the primary formulation goals.

Application
Selection Property
Validation Focus
Saturated-phospholipid liposome circulation studies
PEG-lipid bilayer compatibility
Circulation persistence in DSPC/cholesterol models
Post-insertion PEGylation of preformed carriers
Post-insertion efficiency and retention
Insertion yield and desorption rate in manufacturing
Drug nanocrystal stabilization research
Surface binding and colloidal stability
Aggregation stability during wet-milling and storage
Micelle-based hydrophobic drug solubilization
CMC and drug loading capacity
Dilution stability and solubilization performance
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